Cas no 705959-64-4 (N-cyclohexyl-1-(ethanesulfonyl)piperidine-4-carboxamide)

• Product Name: N-cyclohexyl-1-(ethanesulfonyl)piperidine-4-carboxamide
• CAS No: 705959-64-4
• MF: C₁₄H₂₆N₂O₃S
• MW: 302.432842731476
• CID: 6444341
• Update Time: 2025-10-30

N-cyclohexyl-1-(ethanesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-1-(ethanesulfonyl)piperidine-4-carboxamide
• N-cyclohexyl-1-(ethylsulfonyl)piperidine-4-carboxamide
• 4-Piperidinecarboxamide, N-cyclohexyl-1-(ethylsulfonyl)-

• Inchi： 1S/C14H26N2O3S/c1-2-20(18,19)16-10-8-12(9-11-16)14(17)15-13-6-4-3-5-7-13/h12-13H,2-11H2,1H3,(H,15,17)
• InChI Key： HVUTUJXVHQSEMA-UHFFFAOYSA-N
• SMILES： N1(S(CC)(=O)=O)CCC(C(NC2CCCCC2)=O)CC1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• pka: 15.39±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-cyclohexyl-1-(ethanesulfonyl)piperidine-4-carboxamide

Professional Introduction to N-cyclohexyl-1-(ethanesulfonyl)piperidine-4-carboxamide (CAS No. 705959-64-4)

N-cyclohexyl-1-(ethanesulfonyl)piperidine-4-carboxamide, with the chemical identifier CAS No. 705959-64-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for various therapeutic applications. The detailed structure of N-cyclohexyl-1-(ethanesulfonyl)piperidine-4-carboxamide consists of a piperidine ring substituted with an ethanesulfonyl group at the 1-position and a carboxamide group at the 4-position, flanked by a cyclohexyl moiety. Such a configuration imparts distinct physicochemical properties that are critical for its potential role in medicinal chemistry.

The synthesis and characterization of N-cyclohexyl-1-(ethanesulfonyl)piperidine-4-carboxamide have been extensively studied to understand its reactivity and interaction with biological targets. The presence of the ethanesulfonyl group enhances the compound's solubility in polar solvents, which is a crucial factor for its formulation as an active pharmaceutical ingredient (API). Additionally, the piperidine ring is known for its ability to modulate biological activity by interacting with specific enzymes and receptors. This structural feature has been exploited in the design of drugs targeting neurological disorders, such as depression and epilepsy.

Recent advancements in computational chemistry have enabled the prediction of binding affinities and pharmacokinetic profiles of N-cyclohexyl-1-(ethanesulfonyl)piperidine-4-carboxamide using molecular docking simulations. These studies have revealed that the compound exhibits high binding affinity to certain neurotransmitter receptors, suggesting its potential as an antagonist or agonist in central nervous system (CNS) drug development. For instance, preliminary in vitro studies have shown that this compound can interact with serotonin receptors, which are implicated in mood regulation and anxiety disorders.

The pharmacological potential of N-cyclohexyl-1-(ethanesulfonyl)piperidine-4-carboxamide has also been explored in the context of pain management. Piperidine derivatives have been reported to modulate pain signaling pathways by interacting with transient receptor potential (TRP) channels. The structural features of this compound, particularly the presence of the sulfonyl group and the cyclohexyl moiety, contribute to its ability to modulate TRP channel activity. This has led to investigations into its potential use as an analgesic agent, either alone or in combination with other therapeutic compounds.

In addition to its pharmacological applications, N-cyclohexyl-1-(ethanesulfonyl)piperidine-4-carboxamide has shown promise in material science research. The unique combination of functional groups in its structure makes it a versatile building block for designing novel polymers and materials with tailored properties. For example, the carboxamide group can participate in hydrogen bonding interactions, enhancing the material's mechanical strength and thermal stability. Such properties are highly valued in applications ranging from coatings to advanced composites.

The synthesis of N-cyclohexyl-1-(ethanesulfonyl)piperidine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the piperidine ring through cyclization reactions, followed by sulfonylation and carboxylation at specific positions. Advances in catalytic methods have enabled more efficient and environmentally friendly synthesis routes, reducing waste generation and improving overall process economics.

Evaluation of the toxicological profile of N-cyclohexyl-1-(ethanesulfonyl)piperidine-4-carboxamide is essential for assessing its safety as a potential drug candidate. In vitro toxicity assays have been conducted to assess its effects on human cell lines, revealing low cytotoxicity at therapeutic concentrations. Further studies are ongoing to evaluate its long-term safety profiles, including potential effects on organ systems such as the liver and kidneys.

The regulatory landscape for approving new pharmaceutical compounds like N-cyclohexyl-1-(ethanesulfonyl)piperidine-4-carboxamide is stringent and requires comprehensive data on efficacy and safety. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for evaluating novel drug candidates. Companies developing this compound must navigate these regulations carefully to ensure successful approval and market entry.

The future prospects for N-cyclohexyl-1-(ethanesulfonyl)piperidine-4-carboxamide are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field. Additionally, advancements in biotechnology may enable the development of more targeted therapies based on this compound's unique structural features.